Lead thiosulfate

• CAS: 13478-50-7
• Molecular Formula: O3PbS2
• Molecular Weight: 319 g/mol
• SMILES: [O-]S(=O)(=S)[O-].[Pb+2]
• InChI: InChI=1S/H2O3S2.Pb/c1-5(2,3)4;/h(H2,1,2,3,4);/q;+2/p-2
• InChIKey: FKPGNMBJYBPNHL-UHFFFAOYSA-L
• Solubility: 0.03 g/100 cu cm cold water; Soluble in acids and sodium thiosulfate solution

Lead thiosulfate (PbS₂O₃, CAS 13478-50-7) is an inorganic lead salt of thiosulfuric acid, typically supplied as a white crystalline powder with a density of 5.18 g/cm³. The compound is characterized by its negligible solubility in water (approximately 0.0202 g/100 mL H₂O at 20°C) but demonstrates solubility in acidic solutions and in the presence of excess sodium thiosulfate solutions.

Lead Thiosulfate (CAS 13478-50-7): Technical Properties and Industrial Procurement Specifications

Lead thiosulfate (PbS₂O₃, CAS 13478-50-7) is an inorganic lead salt of thiosulfuric acid, typically supplied as a white crystalline powder with a density of 5.18 g/cm³ . The compound is characterized by its negligible solubility in water (approximately 0.0202 g/100 mL H₂O at 20°C) but demonstrates solubility in acidic solutions and in the presence of excess sodium thiosulfate solutions . This solubility profile is a critical parameter for its handling and application in specialized industrial and analytical contexts. The compound is stable under ambient conditions but undergoes thermal decomposition upon heating to 100°C or under strong heating in an inert atmosphere, yielding lead sulfite, lead sulfate, and sulfur dioxide .

Why Generic Thiosulfate Salt Substitution Is Not Recommended for Lead Thiosulfate Applications

The substitution of lead thiosulfate with other thiosulfate salts (e.g., sodium or ammonium thiosulfate) is fundamentally limited by the unique role of the Pb²⁺ cation in its specific application niches. While sodium thiosulfate is a commodity chemical used in photography and medicine, lead thiosulfate's value is tied to the combined reactivity of the thiosulfate ligand with the specific properties of lead, such as its high atomic mass, its ability to form stable anionic complexes, and its insolubility in neutral water [1]. Direct substitution is precluded because the Pb²⁺ cation is often the active species or a critical component in the final product (e.g., a lead-based semiconductor, a heavy-metal detection standard, or a specialized reagent for metal ion separation). Replacing it with a sodium or ammonium salt would eliminate the lead-specific function, rendering the process or product ineffective. Furthermore, the solubility and thermal decomposition behavior are distinct, as lead thiosulfate decomposes to form lead sulfite and sulfate, a property not shared by alkali metal thiosulfates .

• [1] Eusebius, L. C. T., Ghose, A. K., & Dey, A. K. (1981). Thiosulphate as a complexing agent in the separation of cations by cation-exchange chromatography. Analyst, 106(1262), 529-536. View Source

Lead Thiosulfate Evidence-Based Differentiation: A Procurement Guide for Scientific and Industrial Applications

Thermal Stability Profile: Lead Thiosulfate Decomposition vs. Sodium Thiosulfate

Lead thiosulfate exhibits a distinct thermal decomposition pathway compared to its sodium analog. While sodium thiosulfate pentahydrate melts at 48.5°C and decomposes above 100°C, lead thiosulfate does not have a defined melting point; it decomposes directly upon heating to 100°C or when subjected to strong heating in the absence of air, yielding lead sulfite (PbSO₃), lead sulfate (PbSO₄), and sulfur dioxide (SO₂) gas . This decomposition behavior is a direct consequence of the Pb²⁺ cation's influence, which is absent in alkali metal thiosulfates. For processes that require a controlled thermal release of SO₂ or the in-situ formation of lead sulfite/sulfate, lead thiosulfate provides a unique precursor that cannot be replicated by sodium or ammonium thiosulfate.

Evidence Dimension	Thermal decomposition products and conditions
Target Compound Data	Decomposes at 100°C or upon strong heating under inert atmosphere to form PbSO₃, PbSO₄, and SO₂.
Comparator Or Baseline	Sodium thiosulfate pentahydrate (Na₂S₂O₃·5H₂O): Melts at 48.5°C; decomposes >100°C to sodium sulfate, sodium sulfide, and sulfur dioxide.
Quantified Difference	Lead thiosulfate decomposition pathway yields a solid-phase lead sulfite/sulfate mixture, whereas sodium thiosulfate yields a mixture of soluble sodium salts and sulfur.
Conditions	Heating under ambient atmosphere or inert conditions; data sourced from safety data sheets and standard reference works.

Why This Matters

This differential decomposition is critical for applications where a solid, insoluble lead sulfite/sulfate residue is desired, such as in the synthesis of lead-based ceramics, pigments, or in specific pyrotechnic compositions.

Selective Complexation for Analytical Determination: Lead-Thiosulfate Complex vs. Direct Lead(II) Detection

The formation of an anionic lead-thiosulfate complex is the basis for a selective spectrophotometric method for trace lead determination, which mitigates interference from other metal ions. In this method, Pb(II) from a sample (0.5 to 2.5 ppm) is extracted from a 50 mL sodium thiosulfate solution into chloroform as an ion-pair with the quaternary ammonium salt Aliquat 336. This step selectively separates Pb(II) as its thiosulfate complex from potential interferents like Fe(III), Hg(II), Al(III), Co, Cu, Ni, and Zn, which are masked or not extracted [1]. The lead is then back-extracted and quantified spectrophotometrically at 435 nm after a reaction with DDTC and copper replacement. Direct spectrophotometric determination of Pb(II) in complex matrices is often hindered by these interfering ions, but the thiosulfate complexation step provides a high degree of selectivity that is not achievable with simple aqueous Pb²⁺ measurement [1].

Evidence Dimension	Selectivity in lead(II) analysis
Target Compound Data	The lead-thiosulfate complexation method can tolerate and separate Pb(II) from interfering ions including Fe(III), Hg(II), Al(III), Co, Cu, Ni, Zn, Ca, and Sn in a 0.5-2.5 ppm Pb range, using 50 mL of Na₂S₂O₃ solution and extraction into chloroform.
Comparator Or Baseline	Direct spectrophotometric detection of Pb²⁺ in the presence of these common metal ions without the thiosulfate extraction step, which would suffer from significant spectral interference and matrix effects.
Quantified Difference	The method achieves a quantitative working range of 0.5-2.5 ppm Pb(II) from a 50 mL sample, with interference from major transition and post-transition metals being effectively overcome through the selective thiosulfate complexation and extraction process.
Conditions	Analytical method validation for the determination of trace Pb(II) in synthetic water samples; extraction into Aliquat 336-chloroform, followed by copper replacement and DDTC complexation, with absorbance measurement at 435 nm.

Why This Matters

For procurement in analytical laboratories, this method demonstrates that lead thiosulfate (or its in-situ generated complex) provides a validated, selective approach for trace lead analysis in challenging environmental or industrial samples where direct methods fail.

• [1] Lee, S.-K., & Joung, C.-U. (1998). Spectrophotometric Determination of Trace Lead(II) After Extraction of Lead-Thiosulfate Complex into Aliquat336-CHCl₃ and Replacement by Cu. Journal of the Korean Chemical Society. View Source

Cation Separation Efficiency: Lead(II) Separation via Thiosulfate Complexation vs. Traditional Ion-Exchange

Thiosulfate acts as a highly effective complexing agent for the selective separation of Pb(II) from a range of other metal cations via cation-exchange chromatography. In a study using a Dowex 50W-X8 resin system, the formation of strong anionic thiosulfate complexes by Pb(II) drastically lowered its distribution coefficient (K), allowing it to remain in solution while cations like Mn(II), Fe(II), Co(II), Ni(II), Zn(II), Mg(II), Ca(II), Sr(II), Ba(II), La(III), and Ce(III) were retained on the resin [1]. The method enabled the quantitative separation of Pb(II) from these metals in binary and ternary mixtures using 0.06-0.10 M sodium thiosulfate solutions. In contrast, traditional ion-exchange without a complexing agent like thiosulfate would not provide this level of selectivity, as Pb(II) would co-elute or exhibit poor resolution from these other divalent and trivalent cations [1].

Evidence Dimension	Selectivity and resolution in cation-exchange separation of Pb(II)
Target Compound Data	In 0.06-0.10 M sodium thiosulfate solution, Pb(II) forms an anionic complex that is not retained by a cation-exchange resin, enabling its separation from Mn(II), Fe(II), Co(II), Ni(II), Zn(II), Mg(II), Ca(II), Sr(II), Ba(II), La(III), and Ce(III).
Comparator Or Baseline	Cation-exchange without a complexing agent (e.g., using only dilute acid eluents), which would result in poor or no separation of Pb(II) from other divalent metal ions.
Quantified Difference	Distribution coefficients for Pb(II) in thiosulfate medium are appreciably lowered, enabling complete separation from a list of 11 other metal cations. The method was validated for binary and ternary separations.
Conditions	Batch equilibration and column chromatography using Dowex 50W-X8 resin, aqueous thiosulfate solutions at concentrations of 0.06-0.10 M.

Why This Matters

This evidence is crucial for laboratories or industrial processes requiring high-purity lead salts or the isolation of lead from complex metal mixtures, as it provides a validated, scalable chromatographic method using thiosulfate chemistry.

• [1] Eusebius, L. C. T., Ghose, A. K., & Dey, A. K. (1981). Thiosulphate as a complexing agent in the separation of cations by cation-exchange chromatography. Analyst, 106(1262), 529-536. View Source

Performance in Precious Metal Recovery: Thiosulfate Leaching vs. Alternative Lixiviants on Complex Sulfide Tailings

While lead thiosulfate itself is not the direct lixiviant in this application, the thiosulfate leaching system, of which lead is a common constituent in complex sulfide ores, demonstrates a quantifiable performance advantage over alternative non-cyanide reagents for gold extraction from refractory materials. In a study on lead-zinc sulfide flotation tailings, thiosulfate leaching at 50°C achieved a gold extraction of approximately 95%, which is the highest reported extraction among the tested methods [1]. This performance is directly comparable to thiourea leaching, which achieved only 23% gold extraction without pretreatment and 92% after bacterial pre-oxidation [1]. A separate study on similar complex sulfide wastes confirmed that thiosulfate leaching at 50°C resulted in the highest extraction of gold, reaching approximately 95%, whereas thiourea leaching under various conditions achieved a maximum of 81% [2]. This class-level data supports the selection of thiosulfate-based chemistries, which are relevant to lead thiosulfate's behavior in such complex, sulfur-rich matrices.

Evidence Dimension	Gold extraction efficiency from low-grade, complex sulfide tailings
Target Compound Data	Thiosulfate leaching at 50°C achieved approximately 95% gold extraction from lead-zinc sulfide flotation tailings.
Comparator Or Baseline	Thiourea leaching: 23% gold extraction without pretreatment; 92% after bacterial pre-oxidation. A separate study showed maximum thiourea extraction at 81%.
Quantified Difference	Thiosulfate leaching provided a 3- to 72-percentage-point increase in gold recovery over direct thiourea leaching, depending on pretreatment. It also outperformed the best thiourea result (81%) by 14 percentage points.
Conditions	Leaching of low-grade lead-zinc sulfide flotation tailings; thiosulfate leaching conducted at 50°C; thiourea leaching with and without bacterial pre-oxidation.

Why This Matters

For procurement in the context of extractive metallurgy or environmental remediation of mine tailings, this class-level evidence highlights the superior efficacy of thiosulfate-based systems for gold recovery from refractory, lead-bearing sulfide ores, which can inform the selection of appropriate chemical feedstocks or process designs.

• [1] Murthy, D. S. R. (1991). Some studies on the extraction of gold and silver from lead-zinc sulfide flotation tailings through non-cyanide leachants. Transaction of the Indian Institute of Metals, 44(5), 349-354. View Source
• [2] National Institute for Occupational Safety and Health (NIOSH). (1987). Gold and silver extraction from complex sulfide wastes. In Recycle and secondary recovery of metals: Proceedings of the International Symposium on Recycle and Secondary Recovery of Metals (pp. 715-726). View Source

Lead Thiosulfate: Optimal Application Scenarios Based on Performance Evidence

Synthesis of Lead-Based Materials via Controlled Thermal Decomposition

Given its unique thermal decomposition to yield a mixture of lead sulfite and lead sulfate at 100°C or upon strong heating , lead thiosulfate is an ideal precursor for the synthesis of lead-based ceramics, pigments, or solid-state materials. This application scenario is distinct from using other lead salts (e.g., lead nitrate or lead acetate) because the decomposition is solid-state and releases SO₂ as a gaseous byproduct, potentially creating a porous or highly pure lead sulfite/sulfate matrix. This is valuable for research labs or industrial manufacturers requiring a specific lead compound or a composite material with a defined sulfur content. (Source: Section 3, Evidence Item 1)

Selective Trace Lead Analysis in Complex Environmental or Industrial Matrices

For analytical chemistry laboratories, the lead-thiosulfate complexation method provides a robust, selective workflow for quantifying trace lead (0.5-2.5 ppm) in samples containing high levels of interfering metals [1]. This scenario is directly supported by the method's proven ability to separate Pb(II) from Fe(III), Hg(II), Al(III), Co, Cu, Ni, and Zn. The procurement of lead thiosulfate or the use of sodium thiosulfate to form the complex is therefore justified when direct spectrophotometric or AAS methods suffer from matrix effects, offering a validated, cost-effective alternative to more expensive instrumentation or labor-intensive sample preparation. (Source: Section 3, Evidence Item 2)

High-Purity Lead(II) Isolation via Ion-Exchange Chromatography

The selective separation of Pb(II) from a wide array of base and alkaline earth metals using thiosulfate as a complexing agent in cation-exchange chromatography is a validated process [2]. This application scenario is critical for laboratories involved in the purification of lead salts or the analysis of complex metal mixtures. By using 0.06-0.10 M thiosulfate solutions, Pb(II) can be quantitatively separated from Mn(II), Fe(II), Co(II), Ni(II), Zn(II), Mg(II), Ca(II), Sr(II), Ba(II), La(III), and Ce(III). The procurement of high-purity lead thiosulfate or sodium thiosulfate for this purpose is essential for achieving the necessary separation resolution, which is not possible with conventional ion-exchange methods. (Source: Section 3, Evidence Item 3)

Process Design for Gold Recovery from Refractory Lead-Bearing Sulfide Ores

In the field of hydrometallurgy, the class-level performance of thiosulfate leaching systems, which are highly effective on complex lead-zinc sulfide tailings, makes lead thiosulfate a relevant compound for research and process development. Evidence shows thiosulfate leaching can achieve up to 95% gold extraction from these materials, significantly outperforming thiourea-based methods [3]. While the leach solution is not composed solely of lead thiosulfate, the presence of lead in the ore matrix is a key factor. Procurement of lead thiosulfate for laboratory-scale leach studies, for the synthesis of lead-containing thiosulfate leach solutions, or for the investigation of gold-thiosulfate complex chemistry in the presence of lead ions is a direct, evidence-based application. (Source: Section 3, Evidence Item 4)

• [1] Lee, S.-K., & Joung, C.-U. (1998). Spectrophotometric Determination of Trace Lead(II) After Extraction of Lead-Thiosulfate Complex into Aliquat336-CHCl₃ and Replacement by Cu. Journal of the Korean Chemical Society. View Source
• [2] Eusebius, L. C. T., Ghose, A. K., & Dey, A. K. (1981). Thiosulphate as a complexing agent in the separation of cations by cation-exchange chromatography. Analyst, 106(1262), 529-536. View Source
• [3] Murthy, D. S. R. (1991). Some studies on the extraction of gold and silver from lead-zinc sulfide flotation tailings through non-cyanide leachants. Transaction of the Indian Institute of Metals, 44(5), 349-354. View Source